Cas no 21878-50-2 (N1-(2-Furylmethyl)-1,3-propanediamine)

• Product Name: N1-(2-Furylmethyl)-1,3-propanediamine
• CAS No: 21878-50-2
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 1077052
• PubChem ID: 20446494
• Update Time: 2025-04-20

N1-(2-Furylmethyl)-1,3-propanediamine Chemical and Physical Properties

Names and Identifiers

• N1-(2-Furylmethyl)-1,3-propanediamine
• CTK4I1725
• Jsp006888
• N-(2-Furylmethoxy)phthalimide
• N-Furfuryloxyphthalimide
• N-Furfuryl-propylen-diamin-(1.3)
• PubChem7158
• SBB067519
• SureCN8914473
• N1-(2-Furylmethyl)-1
• 21878-50-2
• (3-aminopropyl)(furan-2-ylmethyl)amine
• AKOS005289727
• N'-(furan-2-ylmethyl)propane-1,3-diamine
• SCHEMBL10151326
• (3-aminopropyl)[(furan-2-yl)methyl]amine

• MDL： MFCD06213178
• Inchi： 1S/C8H14N2O/c9-4-2-5-10-7-8-3-1-6-11-8/h1,3,6,10H,2,4-5,7,9H2
• InChI Key： CJYLPHZWTNERHX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNCCCN

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 98.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 51.2Ų

N1-(2-Furylmethyl)-1,3-propanediamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT